Cas no 95185-43-6 (5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione)

• Product Name: 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
• CAS No: 95185-43-6
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD18807176
• CID: 799243
• PubChem ID: 13383448
• Update Time: 2025-04-19

5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1,3(4H)-dione,5-methoxy-
• 1H-2-Benzopyran-1,3(4H)-dione,5-methoxy-(9CI)
• 5-methoxy-3,4-dihydro-1H-2-benzopyran-1,3-dione
• SCHEMBL7604961
• 5-Methoxyisochroman-1,3-dione
• 95185-43-6
• EN300-8609298

• MDL： MFCD18807176
• Inchi： 1S/C10H8O4/c1-13-8-4-2-3-6-7(8)5-9(11)14-10(6)12/h2-4H,5H2,1H3
• InChI Key： TYZOIXJBDMSRPO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2CC1=O)OC)=O

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans